N-(4-chloro-2-methoxy-5-methylphenyl)-3-(3-nitrophenyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-chloro-2-methoxy-5-methylphenyl)-3-(3-nitrophenyl)acrylamide, also known as CNMA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the acrylamide family, which is known for its diverse range of biological activities and pharmacological properties.
Scientific Research Applications
N-(4-chloro-2-methoxy-5-methylphenyl)-3-(3-nitrophenyl)acrylamide has been found to have a wide range of scientific research applications. One of the most promising areas of research is its potential as a fluorescent probe for the detection of protein tyrosine phosphatase activity. N-(4-chloro-2-methoxy-5-methylphenyl)-3-(3-nitrophenyl)acrylamide has been shown to selectively bind to the active site of protein tyrosine phosphatases, resulting in a fluorescence signal that can be used to monitor enzyme activity. This property has important implications for the development of new drugs that target protein tyrosine phosphatases.
Mechanism of Action
The mechanism of action of N-(4-chloro-2-methoxy-5-methylphenyl)-3-(3-nitrophenyl)acrylamide is not fully understood, but it is believed to involve the inhibition of protein tyrosine phosphatases. These enzymes play an important role in regulating cell signaling pathways, and their dysregulation has been linked to a variety of diseases, including cancer, diabetes, and autoimmune disorders. By selectively inhibiting these enzymes, N-(4-chloro-2-methoxy-5-methylphenyl)-3-(3-nitrophenyl)acrylamide has the potential to modulate these pathways and provide therapeutic benefits.
Biochemical and Physiological Effects
In addition to its potential as a fluorescent probe and enzyme inhibitor, N-(4-chloro-2-methoxy-5-methylphenyl)-3-(3-nitrophenyl)acrylamide has been found to have other biochemical and physiological effects. For example, it has been shown to induce apoptosis in cancer cells, suggesting that it may have anticancer properties. It has also been found to inhibit the growth of certain bacteria, indicating that it may have antimicrobial properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-chloro-2-methoxy-5-methylphenyl)-3-(3-nitrophenyl)acrylamide in lab experiments is its selectivity for protein tyrosine phosphatases. This allows researchers to specifically target these enzymes and study their role in various biological processes. However, one limitation of N-(4-chloro-2-methoxy-5-methylphenyl)-3-(3-nitrophenyl)acrylamide is its potential toxicity, which may limit its use in certain experiments. Additionally, the synthesis method for N-(4-chloro-2-methoxy-5-methylphenyl)-3-(3-nitrophenyl)acrylamide is complex and time-consuming, which may make it difficult to produce large quantities of the compound.
Future Directions
There are several future directions for research on N-(4-chloro-2-methoxy-5-methylphenyl)-3-(3-nitrophenyl)acrylamide. One area of interest is the development of new fluorescent probes based on the structure of N-(4-chloro-2-methoxy-5-methylphenyl)-3-(3-nitrophenyl)acrylamide. These probes could be used to study other enzymes and biological processes, providing new insights into the mechanisms of disease. Another area of research is the optimization of the synthesis method for N-(4-chloro-2-methoxy-5-methylphenyl)-3-(3-nitrophenyl)acrylamide, which could lead to more efficient production of the compound. Finally, further studies are needed to fully understand the mechanism of action of N-(4-chloro-2-methoxy-5-methylphenyl)-3-(3-nitrophenyl)acrylamide and its potential as a therapeutic agent.
Synthesis Methods
N-(4-chloro-2-methoxy-5-methylphenyl)-3-(3-nitrophenyl)acrylamide can be synthesized through a multistep process that involves the reaction of 4-chloro-2-methoxy-5-methylphenylamine with acryloyl chloride, followed by the reaction of the resulting product with 3-nitrobenzyl bromide. The final step involves the deprotection of the nitro group using palladium on carbon catalyst. This method has been optimized to produce high yields of pure N-(4-chloro-2-methoxy-5-methylphenyl)-3-(3-nitrophenyl)acrylamide.
properties
IUPAC Name |
(E)-N-(4-chloro-2-methoxy-5-methylphenyl)-3-(3-nitrophenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN2O4/c1-11-8-15(16(24-2)10-14(11)18)19-17(21)7-6-12-4-3-5-13(9-12)20(22)23/h3-10H,1-2H3,(H,19,21)/b7-6+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDCMIGLJQDQILZ-VOTSOKGWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)OC)NC(=O)C=CC2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C=C1Cl)OC)NC(=O)/C=C/C2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-N-(4-chloro-2-methoxy-5-methylphenyl)-3-(3-nitrophenyl)prop-2-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.